Cas no 78751-46-9 (1-(propan-2-yl)pyrene)

1-(propan-2-yl)pyrene structure
1-(propan-2-yl)pyrene structure
Product Name:1-(propan-2-yl)pyrene
CAS No:78751-46-9
MF:C19H16
MW:244.330345153809
CID:1793850
PubChem ID:157244
Update Time:2025-04-21

1-(propan-2-yl)pyrene Chemical and Physical Properties

Names and Identifiers

    • 1-(propan-2-yl)pyrene
    • 1-Isopropylpyrene
    • pyrene, 1-(1-methylethyl)-
    • 78751-46-9
    • InChI=1/C19H16/c1-12(2)16-10-8-15-7-6-13-4-3-5-14-9-11-17(16)19(15)18(13)14/h3-12H,1-2H
    • DTXSID70229266
    • Inchi: 1S/C19H16/c1-12(2)16-10-8-15-7-6-13-4-3-5-14-9-11-17(16)19(15)18(13)14/h3-12H,1-2H3
    • InChI Key: NKYGXKGQZDYKBR-UHFFFAOYSA-N
    • SMILES: C12C3=CC=C4C=CC=C(C=CC1=C(C=C3)C(C)C)C=24

Computed Properties

  • Exact Mass: 244.125
  • Monoisotopic Mass: 244.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 396.7°C at 760 mmHg
  • Flash Point: 186.7°C
  • Refractive Index: 1.752

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